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Compound of Interest

Compound Name: Dibenzyl sulfone

Cat. No.: B1294934

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological
and safety data for dibenzyl sulfone (CAS No. 620-32-6). It is intended for an audience of
researchers, scientists, and drug development professionals. A thorough literature search has
revealed a significant lack of specific toxicological studies on dibenzyl sulfone. Therefore, to
provide a comparative context, this guide also includes data on the structurally related
compound, diphenyl sulfone (CAS No. 127-63-9). The data presented for diphenyl sulfone is for
informational purposes only and should not be considered representative of the toxicological
profile of dibenzyl sulfone.

Introduction

Dibenzyl sulfone is a chemical compound with potential applications in various fields,
including as an intermediate in organic synthesis. Despite its potential utility, a comprehensive
toxicological profile for dibenzyl sulfone is not publicly available. This guide summarizes the
existing safety information for dibenzyl sulfone and presents a more detailed toxicological
profile of the related compound, diphenyl sulfone, to highlight the types of data that are
essential for a thorough safety assessment.

Toxicological Data for Dibenzyl Sulfone (CAS No.
620-32-6)
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Safety Data Sheets (SDS) for dibenzyl sulfone consistently indicate a lack of comprehensive
toxicological data. The available information is summarized below.

Table 1: Summary of Available Safety Data for Dibenzyl Sulfone

Toxicological .
. Result Species Method/Reference
Endpoint

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Skin

Corrosion/Irritation

No data available

Eye Damage/Irritation ~ No data available

Respiratory/Skin .
o No data available
Sensitization

Germ Cell
Mutagenicity

No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Source: Information compiled from publicly available Safety Data Sheets.[1][2][3][4]

The absence of quantitative data underscores the need for empirical testing to establish a
reliable safety profile for dibenzyl sulfone.

Toxicological Data for Diphenyl Sulfone (CAS No.
127-63-9) - A Comparative Profile

The following data for diphenyl sulfone is provided as a reference for a structurally analogous
compound. It is crucial to reiterate that this data does not reflect the toxicological properties of
dibenzyl sulfone.

Acute Toxicity
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Table 2: Acute Toxicity of Diphenyl Sulfone

Endpoint Result Species Method/Reference
OECD Test Guideline
Oral LD50 > 300 - 500 mg/kg bw  Rat
423[5][6][7]
Dermal LD50 > 2000 mg/kg bw Rat -[8][9]
Skin OECD Test Guideline
_ o No skin irritation Rabbit
Corrosion/Irritation 404[5][6]
o o ] OECD Test Guideline
Eye Damage/Irritation No eye irritation Rabbit
405[5][6]
Genotoxicity
Table 3: Genotoxicity of Diphenyl Sulfone
Test System Result Conditions Reference

Salmonella
typhimurium strains
TA1535, TA100,

) TA1537, and TA98

Ames Test Negative ] ] Bayer AG, 1991[10]

with and without
metabolic activation
(S9 fraction) up to

5000 p g/plate .

Subchronic Oral Toxicity

A 13-week subchronic oral toxicity study of diphenyl sulfone in rats revealed several dose-
dependent effects.

Table 4: Summary of 13-Week Subchronic Oral Toxicity Study of Diphenyl Sulfone in Rats
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Parameter Findings

Significantly reduced body weight (9-11%) in the
high-dose group (164 mg/kg-day for males, 206

Body Weight
mg/kg-day for females) due to reduced food
conversion efficiency.[10]
Dose-related increase in kidney weight,
eosinophilic droplet formation in corticotubular
Renal Effects (Males) epithelium at 216 mg/kg-day, and tubular

degeneration/regeneration at 164 mg/kg-day.
[10]

] No significant treatment-related effects
Hepatic Effects ] ) )
observed on liver weight or histopathology.[10]

o ) No significant treatment-related clinical signs of
Clinical Signs .
toxicity were observed.[10]

Mortality No treatment-related deaths were observed.[10]

Source: HLE, 1981 as cited in the Provisional Peer-Reviewed Toxicity Values for Diphenyl
sulfone (U.S. EPA, 2009).[10]

Experimental Protocols
Subchronic Oral Toxicity Study of Diphenyl Sulfone

The following is a summary of the experimental protocol for the 13-week subchronic oral
toxicity study of diphenyl sulfone.

» Test Species: CD Sprague-Dawley rats (15 per sex per group).[10]

o Administration: Diphenyl sulfone (purity = 99.5%) was administered in the diet at
concentrations of 0, 100, 200, or 2,000 ppm.[10]

e Calculated Intake:

o Males: 0, 8, 16, or 164 mg/kg-day.[10]
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o Females: 0, 9, 19, or 206 mg/kg-day.[10]

e Duration: 13-14 weeks.[10]

e Observations:

o

Daily clinical signs of toxicity.[10]

[¢]

Weekly body weight and food consumption.[10]

[¢]

Ophthalmoscopic examination at the beginning of the study and at weeks 6 and 13 for
control and high-dose groups.[10]

[¢]

Plasma concentrations of diphenyl sulfone were measured from pooled samples at weeks
1and 12.[10]

o Pathology:
o Gross necropsy on all animals.
o Histopathological examination of the liver and kidneys was conducted on all animals.[10]

o A comprehensive examination of 34 other tissues was performed on animals in the control
and high-dose groups.[10]

o Electron microscopy of liver samples from six animals per sex in the high-dose, medium-
dose, and control groups.[10]

o Measurement of aminopyrine-N-demethylase (APDM) activity in liver homogenates from
six animals per sex in all groups.[10]

Visualizations
General Workflow for Chemical Toxicology Assessment

The following diagram illustrates a general workflow for assessing the toxicology of a chemical
compound, which would be applicable to a substance like dibenzyl sulfone for which there is
limited data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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